Cas no 137553-03-8 (Lup-20(29)-en-28-oicacid, 3-(sulfooxy)-, 28-(O-6-deoxy-a-L-mannopyranosyl-(1®4)-O-b-D-glucopyranosyl-(1®6)-b-D-glucopyranosyl) ester, (3a)- (9CI))

• Product Name: Lup-20(29)-en-28-oicacid, 3-(sulfooxy)-, 28-(O-6-deoxy-a-L-mannopyranosyl-(1®4)-O-b-D-glucopyranosyl-(1®6)-b-D-glucopyranosyl) ester, (3a)- (9CI)
• CAS No: 137553-03-8
• MF: C₄₈H₇₈O₂₀S
• MW: 1007.18593645096
• CID: 172748
• PubChem ID: 195847
• Update Time: 2025-04-19

Lup-20(29)-en-28-oicacid, 3-(sulfooxy)-, 28-(O-6-deoxy-a-L-mannopyranosyl-(1®4)-O-b-D-glucopyranosyl-(1®6)-b-D-glucopyranosyl) ester, (3a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-betulinic acid 3-O-sulfate 28-O-(rhamnopyranosyl(1-4)-O-glucopyranosyl(1-6))-glucopyranoside
• Lup-20(29)-en-28-oicacid, 3-(sulfooxy)-, 28-(O-6-deoxy-a-L-mannopyranosyl-(1&reg
• 4)-O-b-D-glucopyranosyl-(1&reg
• 6)-b-D-glucopyranosyl) ester, (3a)- (9CI)
• 6-deoxy-alpha-L-mannopyranosyl-(1->3)-[alpha-D-glucopyranosyl-(1->2)]-1-O-[(3beta)-28-oxo-3-(sulfooxy)lup-20(29)-en-28-yl]-alpha-D-glucopyranose
• Basrgg
• 137553-03-8
• Lup-20(29)-en-28-oicacid, 3-(sulfooxy)-, 28-(O-6-deoxy-a-L-mannopyranosyl-(1®4)-O-b-D-glucopyranosyl-(1®6)-b-D-glucopyranosyl) ester, (3a)- (9CI)

• Inchi： 1S/C48H78O20S/c1-21(2)23-11-16-48(18-17-46(7)24(30(23)48)9-10-28-45(6)14-13-29(68-69(59,60)61)44(4,5)27(45)12-15-47(28,46)8)43(58)67-42-39(66-41-37(57)35(55)32(52)25(19-49)63-41)38(33(53)26(20-50)64-42)65-40-36(56)34(54)31(51)22(3)62-40/h22-42,49-57H,1,9-20H2,2-8H3,(H,59,60,61)/t22-,23-,24+,25+,26+,27-,28+,29-,30+,31-,32+,33+,34+,35-,36+,37+,38-,39+,40-,41+,42+,45-,46+,47+,48-/m0/s1
• InChI Key： LLDIGFBNDXWNGP-BLWWJGNOSA-N
• SMILES： S(=O)(=O)(O)O[C@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@]1(C)[C@@H]2CC[C@@H]2[C@H]3[C@H](C(=C)C)CC[C@]3(C(=O)O[C@@H]3[C@@H]([C@H]([C@@H]([C@@H](CO)O3)O)O[C@H]3[C@@H]([C@@H]([C@H]([C@H](C)O3)O)O)O)O[C@@H]3[C@@H]([C@H]([C@@H]([C@@H](CO)O3)O)O)O)CC[C@@]12C

Computed Properties

• Exact Mass: 1006.48084
• Monoisotopic Mass: 1006.48071605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 69
• Rotatable Bond Count: 12
• Complexity: 2000
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 25
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 327Ų

Experimental Properties

• PSA: 318.12